Cas no 2309443-52-3 (2-({2-[(Benzyloxy)carbonyl]-7-(2-bromopyridin-3-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid)

• Product Name: 2-({2-[(Benzyloxy)carbonyl]-7-(2-bromopyridin-3-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid
• CAS No: 2309443-52-3
• MF: C₂₁H₂₁BrN₂O₆
• MW: 477.305245161057
• CID: 6386457
• PubChem ID: 165738635
• Update Time: 2025-05-26

2-({2-[(Benzyloxy)carbonyl]-7-(2-bromopyridin-3-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-[(benzyloxy)carbonyl]-7-(2-bromopyridin-3-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid
• EN300-7429207
• 2309443-52-3
• 2-({2-[(Benzyloxy)carbonyl]-7-(2-bromopyridin-3-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid

• Inchi： 1S/C21H21BrN2O6/c22-18-16(7-4-8-23-18)21(29-10-17(25)26)11-20(30-14-21)12-24(13-20)19(27)28-9-15-5-2-1-3-6-15/h1-8H,9-14H2,(H,25,26)
• InChI Key： UUSZJJSETIHFSH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(COC2(CN(C(=O)OCC3C=CC=CC=3)C2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 476.05830g/mol
• Monoisotopic Mass: 476.05830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.2Ų

Additional information on 2-({2-[(Benzyloxy)carbonyl]-7-(2-bromopyridin-3-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid

Research Briefing on 2-({2-[(Benzyloxy)carbonyl]-7-(2-bromopyridin-3-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid (CAS: 2309443-52-3)

In recent years, the compound 2-({2-[(Benzyloxy)carbonyl]-7-(2-bromopyridin-3-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid (CAS: 2309443-52-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The presence of a bromopyridinyl moiety and a benzyloxycarbonyl group in its structure makes it a versatile intermediate for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and spirocyclization techniques, to achieve high yields and purity. The compound's ability to act as a key building block in the synthesis of more complex molecules has been highlighted in several publications, underscoring its importance in medicinal chemistry.

Biological evaluations of 2-({2-[(Benzyloxy)carbonyl]-7-(2-bromopyridin-3-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid have revealed its potential as an inhibitor of specific enzymatic pathways. Preliminary in vitro assays indicate moderate to high activity against certain kinases and proteases, suggesting its applicability in oncology and inflammatory diseases. Furthermore, its spirocyclic core has been shown to improve metabolic stability and bioavailability, addressing common challenges in drug development.

In addition to its therapeutic potential, this compound has also been explored for its utility in chemical biology tools. Its reactive bromopyridinyl group allows for site-specific conjugation with biomolecules, enabling the development of probes for target identification and validation. Such applications are particularly valuable in the study of protein-protein interactions and signal transduction pathways.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as off-target effects and pharmacokinetic properties need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of derivatives with improved efficacy and safety profiles.

In conclusion, 2-({2-[(Benzyloxy)carbonyl]-7-(2-bromopyridin-3-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl}oxy)acetic acid represents a promising scaffold in drug discovery and chemical biology. Ongoing research aims to unlock its full potential, paving the way for innovative therapeutic strategies. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological properties to meet clinical requirements.